Cas no 2228384-94-7 (O-2-(5-bromo-2-methylphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(5-bromo-2-methylphenyl)-2-methylpropylhydroxylamine
• CAS No: 2228384-94-7
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6292655
• PubChem ID: 165801442
• Update Time: 2025-05-21

O-2-(5-bromo-2-methylphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-bromo-2-methylphenyl)-2-methylpropylhydroxylamine
• O-[2-(5-bromo-2-methylphenyl)-2-methylpropyl]hydroxylamine
• EN300-1909697
• 2228384-94-7

• Inchi： 1S/C11H16BrNO/c1-8-4-5-9(12)6-10(8)11(2,3)7-14-13/h4-6H,7,13H2,1-3H3
• InChI Key： MGGPJYYXPDZEFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C(C)(C)CON

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(5-bromo-2-methylphenyl)-2-methylpropylhydroxylamine

Comprehensive Overview of O-2-(5-bromo-2-methylphenyl)-2-methylpropylhydroxylamine (CAS No. 2228384-94-7)

O-2-(5-bromo-2-methylphenyl)-2-methylpropylhydroxylamine, identified by its CAS number 2228384-94-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of hydroxylamine derivatives, which are known for their versatile applications in drug discovery and development. The presence of a bromo substituent and a methylphenyl group in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are increasingly interested in O-2-(5-bromo-2-methylphenyl)-2-methylpropylhydroxylamine due to its potential role in modulating biological pathways. Recent studies have explored its interactions with enzymes and receptors, particularly in the context of neurodegenerative diseases and inflammatory conditions. The compound's unique structure, featuring a hydroxylamine functional group, allows it to act as a radical scavenger, which is a hot topic in antioxidant research. This property aligns with the growing demand for compounds that can mitigate oxidative stress, a key factor in aging and chronic diseases.

In the realm of organic synthesis, CAS 2228384-94-7 serves as a building block for more complex molecules. Its 5-bromo-2-methylphenyl moiety is particularly useful for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the pharmaceutical industry. The compound's stability under various reaction conditions makes it a preferred choice for chemists aiming to develop novel therapeutics. Additionally, its methylpropyl chain contributes to improved lipophilicity, enhancing its bioavailability—a critical consideration in drug design.

The rise of AI-driven drug discovery has further amplified interest in compounds like O-2-(5-bromo-2-methylphenyl)-2-methylpropylhydroxylamine. Machine learning models are being trained to predict the biological activity of such molecules, accelerating the identification of promising candidates. This trend reflects the broader shift toward computational chemistry, where CAS 2228384-94-7 is frequently analyzed for its electronic properties and binding affinities. Researchers are also investigating its potential as a proteolysis-targeting chimera (PROTAC) component, a cutting-edge approach in targeted protein degradation.

From an industrial perspective, the scalability of O-2-(5-bromo-2-methylphenyl)-2-methylpropylhydroxylamine synthesis is a topic of ongoing optimization. Green chemistry principles are being applied to reduce waste and improve yield, addressing environmental concerns. The compound's compatibility with flow chemistry techniques is another area of exploration, as continuous manufacturing gains traction in the pharmaceutical sector. These advancements underscore the compound's relevance in modern process chemistry.

In summary, O-2-(5-bromo-2-methylphenyl)-2-methylpropylhydroxylamine (CAS 2228384-94-7) is a multifaceted compound with broad applications in drug development, organic synthesis, and computational chemistry. Its structural features and functional groups make it a valuable tool for researchers tackling some of today's most pressing scientific challenges. As the field evolves, this compound is likely to remain at the forefront of innovation, bridging the gap between traditional chemistry and emerging technologies.